Cas no 2640897-12-5 (2-(4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)-4-(trifluoromethyl)pyridine)

• Product Name: 2-(4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)-4-(trifluoromethyl)pyridine
• CAS No: 2640897-12-5
• MF: C₁₇H₁₇ClF₃N₃O
• MW: 371.784593343735
• CID: 5316160
• PubChem ID: 154829705
• Update Time: 2025-08-05

2-(4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• F6683-1291
• 2640897-12-5
• AKOS040716750
• 2-(4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)-4-(trifluoromethyl)pyridine
• 2-[4-[[(3-Chloro-4-pyridinyl)oxy]methyl]-1-piperidinyl]-4-(trifluoromethyl)pyridine

• Inchi： 1S/C17H17ClF3N3O/c18-14-10-22-5-2-15(14)25-11-12-3-7-24(8-4-12)16-9-13(1-6-23-16)17(19,20)21/h1-2,5-6,9-10,12H,3-4,7-8,11H2
• InChI Key： CRNKSRLENIGMCM-UHFFFAOYSA-N
• SMILES： C1(N2CCC(COC3C=CN=CC=3Cl)CC2)=NC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 371.1012244g/mol
• Monoisotopic Mass: 371.1012244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 38.2Ų

Experimental Properties

• Density: 1.313±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 481.7±45.0 °C(Predicted)
• pka: 6.30±0.27(Predicted)

Additional information on 2-(4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)-4-(trifluoromethyl)pyridine

2-(4-{[(3-Chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)-4-(trifluoromethyl)pyridine (CAS No. 2640897-12-5): A Comprehensive Overview

2-(4-{[(3-Chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)-4-(trifluoromethyl)pyridine (CAS No. 2640897-12-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring a piperidine core linked to chloropyridine and trifluoromethylpyridine moieties, exhibits unique physicochemical properties that make it valuable for various applications. Its molecular structure combines lipophilicity (due to the trifluoromethyl group) and hydrogen-bonding capacity (from the pyridine nitrogen), offering versatile interaction profiles with biological targets.

The growing interest in 2-(4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)-4-(trifluoromethyl)pyridine aligns with current trends in small-molecule drug discovery, particularly in targeting kinase inhibitors and G-protein-coupled receptors (GPCRs). Researchers frequently search for "CAS 2640897-12-5 applications" or "synthesis of trifluoromethylpyridine derivatives," reflecting its relevance in medicinal chemistry. The compound's chloropyridine segment is notable for its role in enhancing binding affinity, while the piperidine scaffold contributes to metabolic stability—a critical factor in optimizing drug-like properties.

In agrochemical contexts, 2-(4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)-4-(trifluoromethyl)pyridine is explored for its potential as a pesticide intermediate. The trifluoromethyl group is a hallmark of modern crop protection agents, improving bioavailability and environmental persistence. Searches like "chloropyridine-based agrochemicals" or "piperidine derivatives in agriculture" highlight its industrial significance. Recent studies also investigate its utility in material science, particularly in designing fluorescent probes due to its conjugated π-system.

The synthesis of CAS 2640897-12-5 typically involves multistep organic reactions, including nucleophilic substitutions and catalytic coupling. Key challenges include optimizing the yield of the piperidinyl linkage and managing the reactivity of the 3-chloropyridin-4-ol precursor. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity, essential for research applications. Suppliers often list it under "high-purity heterocyclic building blocks," catering to demand from contract research organizations (CROs).

Market dynamics for 2-(4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)-4-(trifluoromethyl)pyridine reflect broader trends in fine chemicals. With increasing R&D investments in precision agriculture and targeted therapies, the compound’s niche applications drive steady demand. Regulatory compliance focuses on REACH and GMP guidelines, ensuring safe handling in industrial settings. Future directions may explore its structure-activity relationships (SAR) to unlock novel functionalities.

For researchers, understanding the solubility profile of 2640897-12-5 in polar aprotic solvents (e.g., DMSO) is crucial for experimental design. Its logP value suggests moderate membrane permeability, advantageous in bioavailability studies. Collaborative projects often query "suppliers of CAS 2640897-12-5" or "custom synthesis of chloropyridine derivatives," underscoring its role in interdisciplinary innovation.

In summary, 2-(4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)-4-(trifluoromethyl)pyridine represents a convergence of medicinal chemistry, agrochemical development, and advanced materials. Its structural complexity and functional diversity position it as a compelling subject for ongoing scientific inquiry, addressing pressing challenges in healthcare and sustainable agriculture.